Cas no 2001922-43-4 (2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide
• CAS No: 2001922-43-4
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 5285567
• Update Time: 2025-06-15

2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C8H15ClO2S/c9-5-1-2-8-3-6-12(10,11)7-4-8/h8H,1-7H2
• InChI Key： COFVHMWZXRQOFZ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(CCCCl)C1

Additional information on 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide

Comprehensive Overview of 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide (CAS No. 2001922-43-4)

The compound 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide (CAS No. 2001922-43-4) is a specialized organic molecule with significant applications in pharmaceutical and material science research. Its unique structure, featuring a tetrahydrothiopyran core modified with a 3-chloropropyl group and sulfone functionality, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and advanced materials.

In recent years, the demand for sulfone-containing compounds like 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide has grown substantially, driven by their diverse biological activities and applications in drug discovery. The sulfone group (1,1-dioxide) in this molecule enhances its stability and reactivity, making it particularly useful in cross-coupling reactions and as a building block for more complex structures. This aligns with current trends in medicinal chemistry, where researchers seek heterocyclic compounds with improved pharmacokinetic properties.

The synthetic versatility of CAS 2001922-43-4 has made it a subject of interest in green chemistry applications. With growing environmental concerns, scientists are exploring eco-friendly methods to synthesize and utilize such compounds. The chloropropyl side chain offers opportunities for further functionalization through nucleophilic substitution reactions, while the tetrahydrothiopyran scaffold provides a rigid framework that can influence molecular conformation in target applications.

From a structural perspective, the 1,1-dioxide modification of the thiopyran ring system significantly alters the electronic properties of the molecule compared to its sulfide counterpart. This transformation increases the compound's polarity and hydrogen-bonding capacity, factors that are crucial in drug design and material science applications. The presence of both aliphatic and heterocyclic components in this molecule makes it particularly interesting for studies of molecular recognition and self-assembly processes.

Analytical characterization of 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural features, which are essential for research applications. The CAS registry number 2001922-43-4 serves as a unique identifier for this specific chemical entity across scientific databases and commercial catalogs.

In material science, derivatives of tetrahydrothiopyran 1,1-dioxide have shown promise in the development of organic electronic materials. The combination of the sulfone group and chloroalkyl functionality in this compound may contribute to interesting electronic properties, making it potentially useful in OLED technologies or as a component in polymeric materials with specific optical characteristics.

The pharmaceutical industry has shown particular interest in 4-(3-chloropropyl)tetrahydro-2H-thiopyran 1,1-dioxide as a precursor for potential drug candidates. The molecule's scaffold resembles several pharmacologically active structures, and its chloropropyl side chain offers a convenient handle for further chemical modifications. This aligns with current drug discovery trends focusing on targeted therapies and precision medicine approaches.

When handling 2H-Thiopyran, 4-(3-chloropropyl)tetrahydro-, 1,1-dioxide, researchers should follow standard laboratory safety protocols. While not classified as hazardous under normal research conditions, proper personal protective equipment should be used when working with this chemical, as with all laboratory reagents. Storage recommendations typically include keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability.

The commercial availability of CAS 2001922-43-4 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and purity specifications vary among suppliers, with most offering the compound at ≥95% purity for research purposes. The growing interest in sulfur-containing heterocycles suggests that demand for this compound may increase in coming years.

Future research directions for 4-(3-chloropropyl)tetrahydro-2H-thiopyran 1,1-dioxide may include exploration of its biological activity profile, development of more efficient synthetic routes, and investigation of its potential in catalysis or material science applications. The compound's structural features make it a promising candidate for these diverse applications, reflecting the growing interdisciplinary nature of chemical research.